BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Role of Flagellin 22 in Plant
Immunity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Flagelin 22 TFA
Cat. No.: B15565628
Get Quote
\ J

In the intricate landscape of plant-pathogen interactions, plants have evolved a sophisticated
innate immune system to recognize and defend against potential threats. The first line of this
defense is known as Pattern-Triggered Immunity (PTI), which relies on the detection of
conserved microbial signatures, termed Pathogen-Associated Molecular Patterns (PAMPS).

Flagellin 22 (flg22) is one of the most extensively studied PAMPs. It is a 22-amino acid peptide
derived from the N-terminus of flagellin, the primary protein component of the bacterial
flagellum[1][2]. Due to its conserved nature among a wide range of bacteria, flg22 serves as a
reliable indicator of a potential microbial invasion, acting as a potent elicitor of defense
responses in numerous plant species[1][3].

The "TFA" in "Flagellin 22 TFA" refers to trifluoroacetic acid. Commercially synthesized
peptides like flg22 are often purified using high-performance liquid chromatography (HPLC)
and are subsequently lyophilized as TFA salts. While trifluoroacetic acid is a persistent
environmental substance that can accumulate in plants at high concentrations, in the context of
flg22 elicitation experiments, it is considered a counter-ion from the chemical synthesis process
and is not the active component that triggers the plant immune response[4][5][6]. The biological
activity is attributed entirely to the flg22 peptide sequence.
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This guide provides a comprehensive overview of the function of flg22 in plants, detailing the
signaling cascade it initiates, summarizing key quantitative data, outlining relevant
experimental protocols, and visualizing the core pathways and workflows.

The Flg22 Signaling Pathway: From Perception to
Defense

The perception of flg22 at the cell surface initiates a complex and rapid signaling cascade,
culminating in a broad-spectrum defense response.

Perception at the Cell Surface

The primary receptor for flg22 in Arabidopsis thaliana is the plasma membrane-localized
leucine-rich repeat receptor kinase (LRR-RK) known as FLAGELLIN-SENSING 2 (FLS2)[1][2].
The binding of apoplastic flg22 to the extracellular LRR domain of FLS2 induces an almost
instantaneous heterodimerization with another LRR-RK, BRI1-ASSOCIATED KINASE 1
(BAK1), which acts as a co-receptor[7][8]. This ligand-induced complex formation is the critical
first step, leading to the activation of their intracellular kinase domains through reciprocal
transphosphorylation[8].

Early Sighaling Events

Within minutes of FLS2-BAK1 complex formation, a series of rapid signaling events are
triggered:

o Reactive Oxygen Species (ROS) Burst: One of the earliest detectable responses is a rapid
and transient production of ROS, primarily hydrogen peroxide, in the apoplast[1][7][9]. This
oxidative burst is mediated by the NADPH oxidase RBOHD (Respiratory Burst Oxidase
Homolog D) and plays a crucial role in signaling and as a direct antimicrobial agent[8].

e Calcium lon Influx: Flg22 perception leads to a significant influx of calcium ions (Ca2*) from
the apoplast into the cytosol[3][9]. These Ca?* signatures act as a critical secondary
messenger, activating various downstream components, including calcium-dependent
protein kinases (CPKs).

 MAP Kinase Activation: The FLS2-BAK1 complex activation leads to the phosphorylation and
activation of a mitogen-activated protein kinase (MAPK) cascade[1][7]. This signaling module
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is essential for transducing the signal from the plasma membrane to the nucleus to regulate
gene expression.

Downstream Defense Responses

The initial signaling events orchestrate a comprehensive suite of downstream defenses:

e Transcriptional Reprogramming: A massive reprogramming of the plant's transcriptome
occurs within 30 to 60 minutes of flg22 treatment[1][3]. This involves the upregulation of
hundreds of "FLARE" (Flagellin Rapidly Elicited) genes, which include transcription factors,
defense-related proteins like PR1 (Pathogenesis-Related 1), and enzymes involved in
specialized metabolic pathways[1][10].

o Phytohormone Biosynthesis: FIg22 treatment triggers the accumulation of key defense
hormones, including salicylic acid (SA), jasmonic acid (JA), and ethylene (ET)[3][10]. These
hormones work synergistically and antagonistically to fine-tune the immune response against
different types of pathogens.

o Stomatal Closure: To prevent further bacterial entry, plants rapidly close their stomatal pores
upon flg22 perception, a process regulated by ROS and hormonal signaling[10][11].

o Callose Deposition: As a physical barrier to pathogen ingress, callose (a -1,3-glucan
polymer) is deposited at the cell wall, particularly at the sites of potential infection. This
response typically occurs several hours after the initial perception[9][10].

o Systemic Signaling: The perception of flg22 in local tissues can induce systemic resistance
in distal parts of the plant[10][12]. Evidence suggests that the flg22 peptide itself can be
transported through the plant's vasculature, potentially acting as a long-distance signal[12]
[13][14].

Quantitative Data Summary

The following tables summarize quantitative data from various studies to provide a reference
for experimental design.

Table 1: Typical FIg22 Concentrations in Plant Immunity Assays
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Flg22
Assay Type Plant System < . Reference(s)
Concentration
Arabidopsis
ROS Burst . . 100 nM [15]
thaliana leaf discs
Gene Expression Arabidopsis thaliana
: 1uM [3][16]
(QRT-PCR) seedlings
o Arabidopsis thaliana
MAPK Activation ) 10 uM [1]
seedlings
) L Arabidopsis thaliana
Medium Alkalinization 100 nM [1]
cell culture
Tomato (Solanum N
Stomatal Closure Not Specified [10]

lycopersicum)

| Long-distance Trafficking | Arabidopsis thaliana | 5 - 10 uM |[12] |

Table 2: Timeline of Key Flg22-Induced Responses in Arabidopsis thaliana
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Time After Magnitude /
L Response . Reference(s)
Elicitation Observation
FLS2-BAK1 L
. Occurs within
< 2 minutes Complex [7]
. seconds
Formation
] Peak luminescence in
2 - 10 minutes ROS Burst ) [15]
luminol-based assays
] o Peak phosphorylation
5 - 15 minutes MAPK Activation [7]
of MPK3/4/6
) ) Biphasic cytosolic
< 30 minutes Calcium Influx [9]
Ca2* peaks observed
i >3000 genes
] Gene Expression o
30 - 60 minutes significantly up- or [1][3]
Changes
down-regulated
) Significant increase in
1-2 hours Ethylene Production o [10]
ET emission
Visible callose
8 - 12 hours Callose Deposition deposits at the cell [10]

wall

| 24 hours | Salicylic Acid Accumulation | Significant increase in SA levels [[3][10] |

Table 3: Examples of FIg22-Induced Gene Expression Changes in Arabidopsis thaliana
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Gene Name Function Fold Change Time Point Reference(s)
FRK1 (FLG22-
INDUCED
RECEPTOR- Signaling >10-fold 4 hours [16]
LIKE KINASE
1)
WRKY22 / Transcription )
>5-fold 30 minutes [3]
WRKY29 Factors
ICS1
(ISOCHORISMA  Salicylic Acid A-fold 30 minutes (light- ]
~4-fo
TE SYNTHASE Biosynthesis dependent)
1)
PR1
(PATHOGENESI Defense Marker Elevated 24 hours [10]

S-RELATED 1)

| ERF1 (ETHYLENE RESPONSE FACTOR 1) | Ethylene Signaling | Elevated | 1 hour |[10] |

Experimental Protocols

Detailed methodologies are crucial for reproducibility in research. The following are protocols
for key experiments used to study flg22 function.

Protocol: Luminol-Based Reactive Oxygen Species
(ROS) Burst Assay

This protocol measures the production of ROS in leaf tissue following flg22 elicitation.
Materials:

e 4-to 5-week-old Arabidopsis thaliana plants

o Leaf discs (4-6 mm diameter)

o 96-well white microplate
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Luminol (Sigma-Aldrich)

Horseradish peroxidase (HRP) (Sigma-Aldrich)
Flg22 peptide stock solution (100 uM)

Sterile water

Luminometer or plate reader with luminescence detection

Procedure:

Using a cork borer, excise leaf discs from healthy, fully expanded leaves.
Float the leaf discs, abaxial side down, in a 96-well plate with 200 pL of sterile water per well.

Incubate the plate overnight at room temperature in the dark to allow the tissue to recover
from wounding.

On the day of the experiment, carefully replace the water with 100 pL of the reaction mix.
o Reaction Mix: 17 pg/mL Luminol, 10 pg/mL HRP, and 100 nM flg22 in sterile water.

o Control: For control wells, use a reaction mix without flg22.

Immediately place the 96-well plate into the luminometer.

Measure luminescence for each well with a 1-second integration time, taking readings every
2 minutes for a total duration of 60-90 minutes.

Data is typically plotted as Relative Light Units (RLU) over time.

(Protocol adapted from[15])

Protocol: Quantitative Real-Time PCR (qRT-PCR) for
Gene Expression Analysis

This protocol quantifies the transcript levels of target genes in response to flg22.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10837098/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

Arabidopsis thaliana seedlings (10-14 days old) grown on MS plates

Liquid MS medium

Flg22 peptide stock solution (1 mM)

Liquid nitrogen

RNA extraction kit (e.g., RNeasy Plant Mini Kit, Qiagen)

DNase |

cDNA synthesis kit (e.qg., iScript cDNA Synthesis Kit, Bio-Rad)

SYBR Green gPCR Master Mix

Gene-specific primers for target and reference genes (e.g., ACTIN2)

gRT-PCR instrument

Procedure:

Transfer seedlings from MS plates to a flask containing liquid MS medium and allow them to
acclimate for 24 hours.

Add flg22 to the liquid medium to a final concentration of 1 uM. For the mock control, add an
equivalent volume of sterile water.

Incubate for the desired time point (e.g., 30 minutes, 1 hour, 4 hours).
Harvest seedlings, blot dry, and immediately flash-freeze in liquid nitrogen. Store at -80°C.

Extract total RNA from the frozen tissue using an RNA extraction kit, including an on-column
DNase | treatment step to remove genomic DNA contamination.

Assess RNA gquality and quantity using a spectrophotometer (e.g., NanoDrop).
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e Synthesize first-strand cDNA from 1-2 pg of total RNA using a cDNA synthesis kit.

e Set up the gPCR reaction in a 96-well PCR plate using SYBR Green Master Mix, CDNA
template, and forward/reverse primers for your gene of interest and a stable reference gene.

e Run the reaction on a qRT-PCR instrument using a standard thermal cycling program.

o Analyze the results using the AACt method to determine the relative fold change in gene
expression, normalized to the reference gene and the mock-treated control.

(Protocol generalized from descriptions in[3][16])

Visualizations: Pathways and Workflows
Flg22 Signaling Pathway

The following diagram illustrates the core signaling cascade initiated by flg22 perception in a
plant cell.
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Caption: FIg22 perception by FLS2/BAK1 activates ROS, Ca?*, and MAPK signaling, leading to
defense responses.

Experimental Workflow: ROS Burst Assay

The following diagram outlines the key steps in performing a luminol-based ROS burst assay.
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(Float discs in water in 96-well plate) (Luminol + HRP + flg22)

Add to wells
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(Replace water with reaction mix)
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(Read plate immediately in luminometer)

6. Data Analysis
(Plot RLU vs. Time)

End: ROS Burst Curve
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Caption: Workflow for measuring flg22-induced ROS burst from leaf preparation to data
analysis.

Conclusion

Flagellin 22 TFA is an indispensable tool for research in plant molecular biology and pathology.
The flg22 peptide is a powerful elicitor that activates a well-defined signaling cascade,
providing a robust and reproducible system for studying the fundamental mechanisms of plant
innate immunity. From the initial perception at the cell membrane by the FLS2/BAK1 receptor
complex to the downstream activation of ROS, MAPK cascades, and transcriptional
reprogramming, the flg22-induced response serves as a paradigm for PAMP-Triggered
Immunity. Understanding this pathway not only illuminates how plants defend themselves but
also offers valuable insights for developing strategies to enhance crop resilience against
bacterial diseases.

Need Custom Synthesis?
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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